Cas no 77197-09-2 (bis(1-(Propan-2-yl)guanidine) Sulfuric Acid)

• Product Name: bis(1-(Propan-2-yl)guanidine) Sulfuric Acid
• CAS No: 77197-09-2
• MF: C₈H₂₄N₆O₄S
• MW: 300.378959655762
• MDL: MFCD00035595
• CID: 536519
• PubChem ID: 20229637
• Update Time: 2025-05-25

bis(1-(Propan-2-yl)guanidine) Sulfuric Acid Chemical and Physical Properties

Names and Identifiers

• Guanidine, (1-methylethyl)-, sulfate (2:1)
• 2-propan-2-ylguanidine,sulfuric acid
• bis(1-(Propan-2-yl)guanidine) Sulfuric Acid

• MDL： MFCD00035595
• Inchi： 1S/2C4H11N3.H2O4S/c2*1-3(2)7-4(5)6;1-5(2,3)4/h2*3H,1-2H3,(H4,5,6,7);(H2,1,2,3,4)
• InChI Key： MFIQZHWDRVKGAK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(=C(/N)\N)/C(C)C.N(=C(/N)\N)/C(C)C

Additional information on bis(1-(Propan-2-yl)guanidine) Sulfuric Acid

Comprehensive Overview of bis(1-(Propan-2-yl)guanidine) Sulfuric Acid (CAS No. 77197-09-2)

Bis(1-(Propan-2-yl)guanidine) Sulfuric Acid (CAS No. 77197-09-2) is a specialized chemical compound with a unique molecular structure, combining guanidine derivatives with sulfuric acid. This compound has garnered attention in various industrial and research applications due to its versatile properties. The guanidine moiety, known for its strong basicity, plays a pivotal role in the compound's reactivity, while the sulfuric acid component enhances its solubility and stability. Researchers and manufacturers often explore its potential in catalysis, pharmaceutical intermediates, and material science.

In recent years, the demand for high-performance chemical additives has surged, driven by advancements in green chemistry and sustainable manufacturing. Bis(1-(Propan-2-yl)guanidine) Sulfuric Acid aligns with these trends, as its efficient synthesis and minimal environmental impact make it a candidate for eco-friendly processes. Users frequently search for "guanidine-based catalysts" or "sulfuric acid derivatives in industry", reflecting the growing interest in this compound's applications. Its compatibility with biodegradable materials further positions it as a forward-thinking solution in modern chemistry.

The compound's molecular structure, featuring two isopropylguanidine groups bonded to sulfuric acid, contributes to its thermal stability and reactivity. This makes it suitable for high-temperature reactions and specialty chemical formulations. Industries such as polymer production and agrochemicals have explored its use, particularly in enhancing product performance. Searches like "isopropylguanidine applications" or "sulfuric acid derivatives in polymers" highlight its relevance in these fields.

From a safety perspective, bis(1-(Propan-2-yl)guanidine) Sulfuric Acid requires careful handling, as with many sulfuric acid derivatives. However, its non-toxic profile under standard conditions makes it a preferable choice over more hazardous alternatives. This aligns with the increasing focus on workplace safety and regulatory compliance in chemical industries. Users often inquire about "safe handling of guanidine compounds" or "eco-friendly sulfuric acid alternatives", underscoring the need for detailed technical guidance.

In the realm of pharmaceutical research, this compound has shown promise as a building block for drug development. Its ability to form stable complexes with other molecules makes it valuable for API synthesis and drug delivery systems. Queries such as "guanidine in pharmaceuticals" or "sulfuric acid derivatives in medicine" reflect the compound's potential in this sector. Researchers are particularly interested in its role in targeted therapies and biocompatible materials.

The synthesis of bis(1-(Propan-2-yl)guanidine) Sulfuric Acid involves a controlled reaction between isopropylguanidine and sulfuric acid, yielding a high-purity product. This process is scalable, meeting the demands of both laboratory-scale research and industrial production. Manufacturers often optimize conditions to minimize byproducts, addressing the industry's push toward waste reduction and energy efficiency. Searches like "synthesis of guanidine sulfates" or "industrial-scale chemical production" are common among professionals.

Looking ahead, the compound's adaptability positions it for emerging applications in renewable energy and advanced materials. For instance, its potential use in battery electrolytes or corrosion inhibitors is under investigation. As the global focus shifts toward carbon-neutral technologies, bis(1-(Propan-2-yl)guanidine) Sulfuric Acid may play a role in next-generation energy storage solutions. This aligns with popular searches such as "chemicals for green energy" or "sustainable material innovations".

In summary, bis(1-(Propan-2-yl)guanidine) Sulfuric Acid (CAS No. 77197-09-2) is a multifaceted compound with broad applicability across industries. Its combination of guanidine and sulfuric acid functionalities offers unique advantages in catalysis, pharmaceuticals, and material science. As research continues to uncover new uses, this compound is poised to remain a topic of interest for scientists and engineers alike.